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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075 Get Quote

A comprehensive comparison of the biological activities of the cis- and trans-isomers of 1,3-
Dimethylcyclopentanol is currently hampered by a notable absence of published

experimental data. Scientific literature to date does not provide a basis for a direct, data-driven

comparison of their pharmacological or toxicological profiles. This guide, therefore, serves to

summarize the available physicochemical data for these isomers and proposes a standardized

experimental workflow to facilitate future research in this area. Insights from structurally related

compounds are also discussed to provide a contextual framework for potential biological

effects.

Physicochemical Properties
While biological data is scarce, the fundamental physicochemical properties of the 1,3-
Dimethylcyclopentanol isomers can be compiled from available chemical databases. These

properties are crucial for understanding the potential behavior of these compounds in biological

systems.
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Property
1,3-Dimethylcyclopentanol (Isomer
unspecified)

Molecular Formula C₇H₁₄O[1][2]

Molecular Weight 114.19 g/mol [1]

IUPAC Name 1,3-dimethylcyclopentan-1-ol[1]

CAS Number 19550-46-0[1]

Note: Specific data for cis- and trans-isomers are not individually detailed in most publicly

accessible databases.

Structural Isomers
The key difference between the two isomers lies in the spatial orientation of the two methyl

groups on the cyclopentane ring. In the cis-isomer, the methyl groups are on the same side of

the ring, while in the trans-isomer, they are on opposite sides. This stereochemical difference

can significantly influence how each molecule interacts with biological targets such as enzymes

and receptors.
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cis-1,3-Dimethylcyclopentanol

trans-1,3-Dimethylcyclopentanol

cis_img

trans_img

Compound Preparation

Biological Screening

Mechanistic Studies

Synthesis & Purification of
cis- and trans-isomers

Structural Characterization
(NMR, MS)

Cytotoxicity Assays
(e.g., MTT on various cell lines)

Antimicrobial Assays
(e.g., MIC against bacteria/fungi)

Neuroactivity Screening
(e.g., neuronal cell viability, receptor binding)

Signaling Pathway Analysis
(for most active isomer)

Hit Identification Hit Identification Hit Identification

In Vivo Model Testing
(if warranted by in vitro results)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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